3-(4-Cyano-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

• Molecular Formula: C16H21N3O2S
• Molecular Weight: 319.4 g/mol
• IUPAC Name: tert-butyl 3-[(4-cyanopyridin-2-yl)sulfanylmethyl]pyrrolidine-1-carboxylate
• InChI: InChI=1S/C16H21N3O2S/c1-16(2,3)21-15(20)19-7-5-13(10-19)11-22-14-8-12(9-17)4-6-18-14/h4,6,8,13H,5,7,10-11H2,1-3H3
• InChI Key: UZQKTRVABPQWKY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)CSC2=NC=CC(=C2)C#N

Description

This compound features a pyrrolidine ring protected by a tert-butyl carbamate group at the 1-position and a 4-cyano-pyridin-2-ylsulfanylmethyl substituent at the 3-position. The tert-butyl ester serves as a common protecting group for amines, enhancing stability during synthetic processes .

For example, sulfonyl chloride coupling to pyrrolidine derivatives (as seen in ) or Mitsunobu reactions for sulfide formation could be applicable .

Biological Activity

The compound 3-(4-Cyano-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester is a pyrrolidine derivative that has garnered interest due to its potential biological activities. This article reviews the biological activity associated with this compound, focusing on its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure

The molecular structure of the compound can be represented as follows:

$$\text{C}_{13}\text{H}_{16}\text{N}_{2}\text{O}_{2}\text{S}$$

This structure features a pyrrolidine ring, a cyano group, and a tert-butyl ester, which are critical for its biological activity.

Anticonvulsant Activity

Research indicates that compounds with similar structural motifs exhibit significant anticonvulsant properties. For instance, a related pyrrolidine derivative demonstrated high efficacy in preventing seizures in animal models. The structure-activity relationship (SAR) analysis suggested that modifications to the pyridine ring enhance anticonvulsant effects by increasing lipophilicity and receptor binding affinity .

Antiproliferative Effects

Studies have shown that pyrrolidine derivatives can inhibit the proliferation of various cancer cell lines. For example, compounds similar to the one have been tested against human colorectal cancer (HT29) and liver carcinoma (HepG-2) cell lines, revealing promising IC50 values. The presence of the cyano and pyridine moieties was crucial for their antiproliferative activity, indicating that these functional groups may interact with cellular targets involved in cancer progression .

The proposed mechanisms for the biological activities of this compound include:

• Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit enzymes involved in neurotransmitter metabolism and cancer cell proliferation.
• Receptor Modulation : The presence of the pyridine group may facilitate interaction with GABA receptors or other neurotransmitter systems, contributing to anticonvulsant effects.
• Cell Cycle Arrest : Some derivatives induce apoptosis in cancer cells by disrupting normal cell cycle progression.

Case Studies

• Anticonvulsant Efficacy : A study evaluating the anticonvulsant effects of related pyrrolidine compounds found that specific modifications led to complete seizure protection in rodent models. The study highlighted that compounds with a cyano group significantly increased efficacy compared to their non-cyano counterparts .
• Antiproliferative Screening : In vitro studies demonstrated that the compound exhibited significant growth inhibition against multiple cancer cell lines, with results suggesting an IC50 value in the low micromolar range. These findings were consistent across different assays, including MTT and colony formation assays .

Research Findings Summary Table

Activity	Tested Model	IC50 Value (µM)	Mechanism
Anticonvulsant	Rodent seizure model	Not specified	GABA receptor modulation
Antiproliferative	HT29 cell line	5.0	Cell cycle arrest and apoptosis
Antiproliferative	HepG-2 cell line	3.5	Enzyme inhibition

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Heterocyclic Ring

(a) Pyrimidine vs. Pyridine Core

• 3-(4-Chloro-6-methyl-pyrimidin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS 1353979-07-3): Structure: Replaces the pyridine ring with a pyrimidine core, introducing a chlorine atom at the 4-position and a methyl group at the 6-position. Molecular Formula: C₁₅H₂₂ClN₃O₂S (vs. C₁₅H₂₀N₄O₂S for the target compound).

(b) Positional Isomerism of Cyano Group

• (S)-3-(3-Cyano-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester: Structure: Cyano group at the 3-position of the pyridine ring instead of the 4-position. Molecular Formula: C₁₅H₁₉N₃O₂S (MW 305.40). Impact: The shifted cyano group may reduce steric hindrance or alter dipole moments, influencing receptor selectivity .

Functional Group Modifications

(a) Sulfanylmethyl vs. Amino Linkers

• (S)-3-(4-Cyano-pyridin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS 21384-05-4): Structure: Replaces the sulfanylmethyl group with an amino linker. Molecular Formula: C₁₅H₂₀N₄O₂ (MW 300.35).

(b) Siloxyethyl and Isoxazolyl Substituents

• 2(S)-[[5-[3-[2-[tert-Butyl(dimethyl)silanyloxy]ethyl]-5-isoxazolyl]pyridin-3-oxy]methyl]pyrrolidine-1-carboxylic acid tert-butyl ester (Compound 17 in ): Structure: Incorporates a siloxyethyl-isoxazolyl-pyridine moiety.

Ring Size and Saturation

• 4-(6-Chloro-pyridin-3-ylmethyl)-3-methyl-piperazine-1-carboxylic acid tert-butyl ester ():
  • Structure : Piperazine ring (6-membered) instead of pyrrolidine (5-membered).
  • Impact : Larger ring size alters conformational flexibility and binding pocket compatibility. Piperazine derivatives often exhibit improved metabolic stability .

Molecular Weight and Polarity

Compound	Molecular Formula	Molecular Weight	Key Functional Groups
Target Compound	C₁₅H₂₀N₄O₂S	320.41	4-Cyano-pyridinyl, sulfide
Pyrimidine Analog (CAS 1353979-07-3)	C₁₅H₂₂ClN₃O₂S	343.88	Chloro, methyl, pyrimidine
3-Cyano Isomer ()	C₁₅H₁₉N₃O₂S	305.40	3-Cyano-pyridinyl, sulfide